Cas no 5094-23-5 ( )
structure
Product Name:
CAS No:5094-23-5
MF:C24H32O4
MW:384.508487701416
CID:934529
PubChem ID:54601166
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 16α,17α-Isopropylidendioxy-pregna-1.4-dien-3.20-dion
- NSC28281
- 5094-23-5
- SCHEMBL11389524
- NSC-28281
-
-
- Inchi: 1S/C24H32O4/c1-14(25)24-20(27-21(2,3)28-24)13-19-17-7-6-15-12-16(26)8-10-22(15,4)18(17)9-11-23(19,24)5/h8,10,12,17-20H,6-7,9,11,13H2,1-5H3/t17-,18+,19+,20-,22+,23+,24-/m1/s1
- InChI Key: IOWFRTLFVZLMAW-WTBIUSKOSA-N
- SMILES: O1C(C)(C)O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(C=C[C@]5(C)[C@H]4CC[C@]3(C)[C@]12C(C)=O)=O
Computed Properties
- Exact Mass: 384.23016
- Monoisotopic Mass: 384.23006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 1
- Complexity: 823
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6
- XLogP3: 3.7
Experimental Properties
- Density: 1.18
- Boiling Point: 503.4°C at 760 mmHg
- Flash Point: 217.4°C
- Refractive Index: 1.567
- PSA: 52.6
- LogP: 4.38350
Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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